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Compound of Interest

Compound Name: Dapsone-15N2

cat. No.: B584252

An In-depth Technical Guide to the Safety and Handling of Dapsone-15N2

Disclaimer: This document provides a summary of safety and handling guidelines for Dapsone-
15N2, primarily based on data available for unlabeled Dapsone. The isotopic labeling with 15N
IS not expected to significantly alter the chemical's toxicological properties; however, it is crucial
to consult the specific Safety Data Sheet (SDS) provided by the supplier of Dapsone-15N2 and
to conduct a thorough risk assessment before handling this compound. This guide is intended
for use by trained professionals in a laboratory setting.

Introduction

Dapsone-15N2 is a stable isotope-labeled form of Dapsone, a sulfone antibiotic. It is utilized in
research, particularly in pharmacokinetic and metabolism studies, to trace and quantify the
drug's behavior in biological systems. While the core chemical structure and, presumably, the
primary toxicological profile are identical to Dapsone, careful handling is paramount due to its
classification as a hazardous substance. This guide synthesizes available safety data and
provides protocols for the safe handling of Dapsone-15N2.

Hazard Identification and Classification

Dapsone is classified as harmful if swallowed and is suspected of causing genetic defects,
causing damage to organs through prolonged or repeated exposure, and being very toxic to
aquatic life with long-lasting effects.

GHS Classification Summary
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[2]
] o H360: May damage fertility or
Reproductive Toxicity 1B )
the unborn child[3]
Specific Target Organ Toxicity ) H371: May cause damage to
(Single Exposure) organs[3][4]

» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure[3]

Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-term 2 ]
long lasting effects[3][4]
Hazard

Toxicological Data

The primary toxicological concerns associated with Dapsone exposure are hematological
effects, including methemoglobinemia and hemolytic anemia, particularly in individuals with
glucose-6-phosphate dehydrogenase (G6PD) deficiency.[5]

Quantitative Toxicological Data
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Parameter Value Species Route Reference
NOAEL (No
Observed
> 3 - <30 mg/kg Rat Oral (90 days)
Adverse Effect
Level)
Embryocidal 75 mg/kg/d Rat Oral [61[7]
m a a ra
Effect Dose gy
Embryocidal ]
150 mg/kg/day Rabbit Oral [6][7]
Effect Dose
LC50 (Lethal
Concentration, > 100 mg/L Carp -

50%)

Experimental Protocols

General Protocol for Handling Dapsone-15N2 in a Research Setting

¢ Risk Assessment: Before any handling, conduct a specific risk assessment for the planned
experiment, considering the quantity of Dapsone-15N2 to be used, the procedures involved,
and the potential for exposure.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.[1][4]

» Ventilation: Handle Dapsone-15N2 in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[1][4]

» Weighing: When weighing the solid compound, use a balance inside a fume hood or a
ventilated balance enclosure to minimize dust dispersal.

e Solution Preparation: When preparing solutions, add the solid Dapsone-15N2 to the solvent
slowly to prevent splashing. Ensure the container is appropriately labeled with the chemical
name, concentration, and hazard symbols.
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» Waste Disposal: Dispose of all Dapsone-15N2 waste, including contaminated PPE and
empty containers, as hazardous chemical waste in accordance with local, state, and federal
regulations.[1][4]

o Decontamination: Clean all work surfaces and equipment that have come into contact with
Dapsone-15N2 with a suitable solvent (e.g., alcohol) followed by a detergent solution.[1]

e First Aid:
o If Swallowed: Rinse mouth and call a poison center or doctor.[1]
o If Inhaled: Move to fresh air. If symptoms develop, seek medical attention.[1]

o In Case of Skin Contact: Remove contaminated clothing and rinse the affected area with
water.[1]

o In Case of Eye Contact: Rinse with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1]

Visualizations

Dapsone Exposure
Hematologidal Effects Other Systemic Effects
\ \ 4 \ \ 4 \ 4
Methemoglobinemia Hemolytic Anemia Agranulocytosis Peripheral Neuropathy Skin Reactions Organ Damage
q (especially in G6PD deficiency) (with oral use) (motor loss, muscle weakness) (e.g., toxic epidermal necrolysis) (prolonged/repeated exposure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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